- Development of a one-pot method for the homologation of aldehydes to carboxylic acids, Tetrahedron, 2009, 65(37), 7794-7800
Cas no 90-53-9 (2-(2,3-dimethoxyphenyl)acetic acid)
90-53-9 structure
Product Name:2-(2,3-dimethoxyphenyl)acetic acid
CAS No:90-53-9
MF:C10H12O4
MW:196.199883460999
MDL:MFCD00060351
CID:804861
PubChem ID:135964
Update Time:2024-10-26
2-(2,3-dimethoxyphenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,2,3-dimethoxy-
- o-Homoveratric Acid
- 2-(2,3-Dimethoxyphenyl)acetic acid
- 2,3-DIMETHOXYPHENYLACETIC ACID
- 2,3-Dimethoxybenzeneacetic acid (ACI)
- Acetic acid, (2,3-dimethoxyphenyl)- (6CI, 8CI)
- NSC 12232
- MFCD00060351
- CS-0070434
- DTXCID40160475
- SCHEMBL991380
- AKOS002672003
- CL8882
- 90-53-9
- DTXSID90237984
- 2,3-Dimethoxy phenyl acetic acid
- NSC12232
- 2,3-dimethoxyphenyl acetic acid
- Benzeneacetic acid,3-dimethoxy-
- NSC-12232
- AC-14689
- F9994-4166
- DB-019774
- AS-46131
- Benzeneacetic acid, 2,3-dimethoxy-
- Acetic acid, (2,3-dimethoxyphenyl)-
- (2,3-Dimethoxyphenyl)acetic acid, AldrichCPR
- AB92801
- (2,3-dimethoxyphenyl)acetic acid
- 2,3-Dimethoxy-benzeneacetic acid
- Acetic acid,3-dimethoxyphenyl)-
- 2-(2,3-dimethoxyphenyl)acetic acid
-
- MDL: MFCD00060351
- Inchi: 1S/C10H12O4/c1-13-8-5-3-4-7(6-9(11)12)10(8)14-2/h3-5H,6H2,1-2H3,(H,11,12)
- InChI Key: UZULEJNWMHZSGY-UHFFFAOYSA-N
- SMILES: O=C(CC1C(OC)=C(OC)C=CC=1)O
Computed Properties
- Exact Mass: 196.07400
- Monoisotopic Mass: 196.073559
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8
- XLogP3: 1.3
Experimental Properties
- Density: 1.189
- Melting Point: 82-84°C
- Boiling Point: 235-240 C
- Flash Point: 123.9°C
- Refractive Index: 1.527
- PSA: 55.76000
- LogP: 1.33090
2-(2,3-dimethoxyphenyl)acetic acid Security Information
- Hazard Category Code: 36/37/38-36-22
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Risk Phrases:R36/37/38
2-(2,3-dimethoxyphenyl)acetic acid Customs Data
- HS CODE:2918990090
- Customs Data:
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(2,3-dimethoxyphenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 004017-5g |
2,3-Dimethoxyphenylacetic acid |
90-53-9 | 98% | 5g |
2973CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 004017-1g |
2,3-Dimethoxyphenylacetic acid |
90-53-9 | 98% | 1g |
957CNY | 2021-05-08 | |
| Fluorochem | 018593-250mg |
2,3-Dimethoxyphenylacetic acid |
90-53-9 | 98% | 250mg |
£17.00 | 2022-03-01 | |
| Fluorochem | 018593-5g |
2,3-Dimethoxyphenylacetic acid |
90-53-9 | 98% | 5g |
£165.00 | 2022-03-01 | |
| Chemenu | CM279580-5g |
2-(2,3-Dimethoxyphenyl)acetic acid |
90-53-9 | 95% | 5g |
$327 | 2021-06-16 | |
| Fluorochem | 018593-1g |
2,3-Dimethoxyphenylacetic acid |
90-53-9 | 98% | 1g |
£54.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 004017-5g |
2-(2,3-dimethoxyphenyl)acetic acid |
90-53-9 | 98% | 5g |
2973.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 004017-1g |
2-(2,3-dimethoxyphenyl)acetic acid |
90-53-9 | 98% | 1g |
957.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UU902-1g |
2-(2,3-dimethoxyphenyl)acetic acid |
90-53-9 | 98+% | 1g |
617.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UU902-50mg |
2-(2,3-dimethoxyphenyl)acetic acid |
90-53-9 | 98+% | 50mg |
57.0CNY | 2021-07-13 |
2-(2,3-dimethoxyphenyl)acetic acid Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ; 15 min, rt
1.2 Reagents: Trimethyl phosphite ; 40 min, rt
1.3 Solvents: Tetrahydrofuran ; rt → -78 °C; 15 min, -78 °C
1.4 Reagents: Lithium diisopropylamide Solvents: Ethylbenzene , Tetrahydrofuran , Heptane ; 40 min, -78 °C
1.5 2 h, -78 °C; -78 °C → rt; 2 h, rt
1.6 Reagents: Hydrogen bromide Solvents: Water ; 3 min, 100 °C
1.2 Reagents: Trimethyl phosphite ; 40 min, rt
1.3 Solvents: Tetrahydrofuran ; rt → -78 °C; 15 min, -78 °C
1.4 Reagents: Lithium diisopropylamide Solvents: Ethylbenzene , Tetrahydrofuran , Heptane ; 40 min, -78 °C
1.5 2 h, -78 °C; -78 °C → rt; 2 h, rt
1.6 Reagents: Hydrogen bromide Solvents: Water ; 3 min, 100 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ; 10 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; < pH 7
1.2 Reagents: Hydrochloric acid Solvents: Water ; < pH 7
Reference
- An improved and versatile method for the rapid synthesis of aryldihydrobenzofuran systems by a boron tribromide-mediated cyclization reaction, Helvetica Chimica Acta, 2003, 86(2), 343-360
2-(2,3-dimethoxyphenyl)acetic acid Raw materials
2-(2,3-dimethoxyphenyl)acetic acid Preparation Products
2-(2,3-dimethoxyphenyl)acetic acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
90-53-9 (2-(2,3-dimethoxyphenyl)acetic acid) Related Products
- 54537-76-7(2-(2-Hydroxy-6,7-dimethoxynaphthalen-1-yl)acetic acid)
- 60434-27-7(BENZENEACETIC ACID, 2,3-DIETHOXY-4-METHOXY-)
- 38439-92-8( )
- 54208-61-6(BENZENEACETIC ACID, 2-HYDROXY-3-METHOXY-5-METHYL-)
- 1758-25-4(2-(2,5-dimethoxyphenyl)acetic acid)
- 22480-91-7(2,3,4-Trimethoxyphenylacetic Acid)
- 4463-16-5(2-(2,4,5-trimethoxyphenyl)acetic acid)
- 104774-13-2(Benzeneacetic acid, 2-ethyl-3,4-dimethoxy-)
- 13721-18-1(2-(2-methoxy-4-methylphenyl)acetic acid)
- 876748-16-2(BENZENEACETIC ACID, 2,3,5-TRIMETHOXY-4-METHYL-)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent